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Compound of Interest

Compound Name:
5-Amino-2,4,6-triiodoisophthalic

acid

Cat. No.: B119083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of available spectroscopic data for 5-Amino-2,4,6-
triiodoisophthalic acid, a key intermediate in the synthesis of non-ionic X-ray contrast agents.

Due to the limited availability of comprehensive public data for the parent compound, this

document also includes detailed spectroscopic information for its closely related derivatives,

diethyl 5-amino-2,4,6-triiodoisophthalate (DEtTIIP) and diacetoxyethyl 5-amino-2,4,6-

triiodoisophthalate (DAcOEtTIIP), which offer valuable insights into the spectral characteristics

of this class of molecules.

Spectroscopic Data Summary
While specific spectral data for 5-Amino-2,4,6-triiodoisophthalic acid is not readily available

in the public domain, analysis of its derivatives provides a strong foundation for understanding

its spectroscopic behavior. A commercial-scale synthesis of 5-amino-2,4,6-triiodoisophthalic
acid has been reported where the structures of all intermediates were confirmed by H-NMR, C-

NMR, IR, and MS, though the specific data for the final compound were not detailed.

Below are the tabulated spectroscopic data for the diethyl and diacetoxyethyl ester derivatives

of 5-Amino-2,4,6-triiodoisophthalic acid.

Nuclear Magnetic Resonance (NMR) Data
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Table 1: ¹H-NMR Spectroscopic Data for Derivatives of 5-Amino-2,4,6-triiodoisophthalic Acid

Compound Solvent
Chemical
Shift (δ,
ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment

DEtTIIP DMSO-d6 1.34 t 7.12 -CH₃

4.34 q 7.11 -OCH₂-

5.68 s - -NH₂

DAcOEtTIIP DMSO-d6 1.25 t 7.11
-COCH₂CO-

CH₂CH₃

4.22 q 7.11
-COCH₂CO-

CH₂CH₃

4.90 s - -COCH₂CO-

5.77 s - -NH₂

Table 2: ¹³C-NMR Spectroscopic Data for Derivatives of 5-Amino-2,4,6-triiodoisophthalic
Acid
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Compound Solvent
Chemical Shift (δ,
ppm)

Assignment

DEtTIIP DMSO-d6 14.28 -CH₃

62.58 -OCH₂-

71.74 C2-I

79.93 C4,6-I

146.93 C1,3-CO-

148.67 C5-NH₂

168.51 -COOEt

DAcOEtTIIP DMSO-d6 14.59 -COCH₂COOCH₂CH₃

61.49 -COCH₂COCH₂-CH₃

62.85 -COCH₂COOCH₂CH₃

71.95 C2-I

80.70 C4,6-I

146.14 C1,3-CO-

148.94 C5-NH-

167.05 -COCH₂COOEt

167.86 -COCH₂COOEt

A ¹³C NMR spectrum for 5-Amino-2,4,6-triiodoisophthalic acid is noted in the SpectraBase

database, but full access is restricted.

Infrared (IR) Spectroscopy Data
Table 3: FT-IR Spectroscopic Data for a Derivative of 5-Amino-2,4,6-triiodoisophthalic Acid
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Compound Key Absorptions (cm⁻¹) Assignment

DAcOEtTIIP 3475, 3380 N-H stretching

1758, 1737 C=O stretching of esters

Mass Spectrometry (MS) Data
Specific mass spectrometry data for 5-Amino-2,4,6-triiodoisophthalic acid is not detailed in

the reviewed literature. However, for Mass-Spec compatible applications using HPLC, formic

acid can be used as a replacement for phosphoric acid in the mobile phase.

Experimental Protocols
The following are generalized experimental protocols based on the available literature for the

characterization of 5-Amino-2,4,6-triiodoisophthalic acid and its derivatives.

NMR Spectroscopy
Instrumentation: A 400 MHz or 101 MHz NMR spectrometer.

Sample Preparation: Samples are typically dissolved in deuterated dimethyl sulfoxide

(DMSO-d6).

Data Acquisition: Standard pulse programs are used for ¹H NMR and ¹³C NMR.

Infrared (IR) Spectroscopy
Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

Sample Preparation: Solid samples are prepared as KBr pellets.

Data Acquisition: Spectra are typically recorded in the transmission mode.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the comprehensive spectroscopic

analysis of a synthesized compound like 5-Amino-2,4,6-triiodoisophthalic acid.
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Caption: Workflow for the synthesis, purification, and spectroscopic characterization.

To cite this document: BenchChem. [Spectroscopic Profile of 5-Amino-2,4,6-
triiodoisophthalic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119083#spectroscopic-data-nmr-ir-ms-for-5-amino-2-
4-6-triiodoisophthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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